N-(3-methoxyphenyl)-2-((4-(2-((3-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H21N3O4S2/c1-27-17-7-3-5-14(9-17)22-19(25)11-16-12-29-21(24-16)30-13-20(26)23-15-6-4-8-18(10-15)28-2/h3-10,12H,11,13H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: XEPYDUHSBFINKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C21H21N3O4S2
• Molecular Weight: 443.5 g/mol

Description

N-(3-methoxyphenyl)-2-((4-(2-((3-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N3O4S2 and its molecular weight is 443.54. The purity is usually 95%.
BenchChem offers high-quality N-(3-methoxyphenyl)-2-((4-(2-((3-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methoxyphenyl)-2-((4-(2-((3-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

Studies on crystal structures of related thiazolidinone compounds provide insights into the molecular configurations that could influence the compound's reactivity and interaction with biological targets. For example, the crystal structures of two (oxothiazolidin-2-ylidene)acetamides were described, highlighting the importance of structural analysis in understanding the properties of these compounds (Galushchinskiy et al., 2017).

Green Synthesis

The green synthesis of related compounds like N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate for azo disperse dyes, emphasizes the environmental benefits and efficiency of synthesizing complex organic molecules. A novel Pd / C catalyst showed high activity, selectivity, and stability for the hydrogenation process, showcasing the advancements in catalytic processes for sustainable chemistry (Zhang Qun-feng, 2008).

Optoelectronic Properties

The study of thiazole-based polythiophenes, including compounds like N-(thiazol-2-yl)−2-(thiophen-3-yl)acetamide, reveals the optoelectronic properties critical for applications in conducting polymers and electronic devices. Such research highlights the potential for these compounds in the development of new materials for optoelectronic applications (Camurlu & Guven, 2015).

Biological Activity

Research on thiazole and thiadiazole derivatives as adenosine A3 receptor antagonists indicates the potential pharmacological significance of these compounds. Modifications to the thiazole template, such as the addition of a methoxy group, have shown to increase binding affinity and selectivity for specific receptor targets, suggesting the relevance of these structures in drug design and development (Jung et al., 2004).